Cas no 211426-18-5 (Interphotoreceptor Retinoid Binding Protein Fragment (IRBP))

• Product Name: Interphotoreceptor Retinoid Binding Protein Fragment (IRBP)
• CAS No: 211426-18-5
• MF: C₁₀₃H₁₅₇N₂₅O₂₉
• MW: 2209.49880480766
• CID: 4745591
• Update Time: 2025-11-01

Interphotoreceptor Retinoid Binding Protein Fragment (IRBP) Chemical and Physical Properties

Names and Identifiers

• Interphotoreceptor Retinoid Binding Protein Fragment (IRBP)

• Inchi： 1S/C103H157N25O29/c1-16-53(11)81(97(150)117-66(35-51(7)8)87(140)115-69(38-60-42-106-48-110-60)91(144)122-80(52(9)10)96(149)119-72(103(156)157)41-79(137)138)125-100(153)85(57(15)131)126-92(145)70(40-76(105)134)112-77(135)44-109-94(147)74-22-20-32-127(74)101(154)71(39-61-43-107-49-111-61)118-88(141)65(34-50(5)6)113-89(142)67(36-58-24-28-62(132)29-25-58)114-93(146)73(47-130)120-98(151)82(54(12)17-2)124-99(152)83(55(13)18-3)123-90(143)68(37-59-26-30-63(133)31-27-59)116-95(148)75-23-21-33-128(75)102(155)84(56(14)19-4)121-78(136)45-108-86(139)64(104)46-129/h24-31,42-43,48-57,64-75,80-85,129-133H,16-23,32-41,44-47,104H2,1-15H3,(H2,105,134)(H,106,110)(H,107,111)(H,108,139)(H,109,147)(H,112,135)(H,113,142)(H,114,146)(H,115,140)(H,116,148)(H,117,150)(H,118,141)(H,119,149)(H,120,151)(H,121,136)(H,122,144)(H,123,143)(H,124,152)(H,125,153)(H,126,145)(H,137,138)(H,156,157)/t53-,54-,55-,56-,57+,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-,80-,81-,82-,83-,84-,85-/m0/s1
• InChI Key： SBMXNJJDNHSPDA-AHUYIKJISA-N
• SMILES： C(O)(=O)[C@H](CC(O)=O)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC(N)=O)NC(=O)CNC(=O)[C@@H]1CCCN1C(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@H](CO)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@@H]1CCCN1C(=O)[C@H]([C@@H](C)CC)NC(=O)CNC(=O)[C@H](CO)N

Additional information on Interphotoreceptor Retinoid Binding Protein Fragment (IRBP)

Interphotoreceptor Retinoid Binding Protein Fragment (IRBP) and Its Significance in Modern Research

Interphotoreceptor Retinoid Binding Protein Fragment (IRBP), with the CAS number 211426-18-5, is a critical component in the field of vision science and retinoid biology. This fragment, derived from the full-length Interphotoreceptor Retinoid Binding Protein (IRBP), plays a pivotal role in the visual cycle and has garnered significant attention due to its multifaceted functions. The Interphotoreceptor Retinoid Binding Protein Fragment is not only essential for maintaining retinal health but also offers insights into various retinal diseases and potential therapeutic interventions.

The structure and function of IRBP have been extensively studied, revealing its unique ability to bind and transport retinoids between the photoreceptor outer segments and the interphotoreceptor matrix. This process is crucial for the regeneration of visual pigments, which are essential for light detection and signal transduction in the retina. Recent advancements in molecular biology and proteomics have highlighted the importance of IRBP fragments in understanding retinal degeneration and developing novel treatments.

In recent years, researchers have discovered that specific fragments of IRBP, such as the one identified by CAS number 211426-18-5, exhibit remarkable properties that make them valuable tools in both research and therapeutic applications. These fragments have been shown to modulate retinoid levels in the retina, influencing various cellular processes that are integral to visual function. For instance, studies have demonstrated that IRBP fragments can enhance retinol transport, which is essential for maintaining healthy photoreceptor cells.

The significance of IRBP fragments extends beyond their role in visual health. Emerging research suggests that these fragments may have applications in treating age-related macular degeneration (AMD) and other retinal dystrophies. By understanding the molecular mechanisms by which IRBP fragments interact with retinoids, scientists are gaining insights into potential therapeutic strategies that could slow down or even reverse the progression of these debilitating conditions.

One of the most exciting developments in this field is the use of IRBP fragments as biomarkers for retinal health. Researchers are exploring how changes in IRBP fragment levels can indicate early stages of retinal damage, allowing for earlier diagnosis and intervention. This approach aligns with the growing trend in precision medicine, where personalized treatments are tailored to individual patient needs based on biomarker profiles.

The study of IRBP fragments also sheds light on the broader role of retinoids in cellular health. Retinoids are known for their anti-inflammatory and antioxidant properties, which are crucial for maintaining overall cellular function. By investigating how IRBP fragments influence retinoid metabolism, scientists are uncovering new pathways that could lead to treatments for a variety of diseases beyond retinal disorders.

Another area where IRBP fragments are making significant contributions is in drug development. Researchers are exploring how these fragments can be engineered to enhance the delivery of retinoids to target tissues. This has implications not only for treating visual impairments but also for addressing other conditions where retinoids play a role, such as skin disorders and certain types of cancer.

The interdisciplinary nature of this research underscores the importance of collaboration between biochemists, ophthalmologists, and pharmacologists. By combining expertise from different fields, scientists are able to develop comprehensive strategies for understanding and treating retinal diseases. The study of IRBP fragments serves as a prime example of how basic research can lead to groundbreaking applications in medicine.

In conclusion, Interphotoreceptor Retinoid Binding Protein Fragment (IRBP), particularly the fragment identified by CAS number 211426-18-5, is a cornerstone in modern vision science and retinoid biology. Its multifaceted functions make it a valuable tool for understanding retinal health and developing new treatments for various eye diseases. As research continues to uncover more about the properties and applications of IRBP fragments, we can expect further advancements that will improve lives around the world.